Cas no 1956371-42-8 (3-Bromoquinoline-7-carboxamide)

3-Bromoquinoline-7-carboxamide is a brominated quinoline derivative featuring a carboxamide functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent at the 3-position enhances its reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The carboxamide group offers additional functionalization potential, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in research and industrial applications. This compound is particularly useful in medicinal chemistry for the design of bioactive molecules targeting various therapeutic pathways.

3-Bromoquinoline-7-carboxamide structure

1956371-42-8 structure

Product Name:3-Bromoquinoline-7-carboxamide

CAS No:1956371-42-8

MF:C₁₀H₇BrN₂O

MW:251.079381227493

MDL:MFCD29059324

CID:4672695

PubChem ID:118997345

Update Time:2025-05-27

3-Bromoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Bromoquinoline-7-carboxamide
- AKOS027336742
- AS-49633
- SB70394
- SY268188
- 1956371-42-8
- MFCD29059324
- K10048
- MDL： MFCD29059324
- Inchi： 1S/C10H7BrN2O/c11-8-3-6-1-2-7(10(12)14)4-9(6)13-5-8/h1-5H,(H2,12,14)
- InChI Key： ZLAJJNUNCMCXTK-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=C(C(N)=O)C=CC2=C1

Computed Properties

Exact Mass: 249.97418g/mol
Monoisotopic Mass: 249.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56
XLogP3: 1.8

3-Bromoquinoline-7-carboxamide Pricemore >>

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